Cas no 94108-37-9 (3-Pyrrolidinecarboxylicacid, 1-decyl-5-oxo-)

3-Pyrrolidinecarboxylicacid, 1-decyl-5-oxo- structure
94108-37-9 structure
Product Name:3-Pyrrolidinecarboxylicacid, 1-decyl-5-oxo-
CAS No:94108-37-9
MF:C15H27NO3
MW:269.379784822464
CID:808868
PubChem ID:3023563
Update Time:2025-04-19

3-Pyrrolidinecarboxylicacid, 1-decyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinecarboxylicacid, 1-decyl-5-oxo-
    • 1-decyl-5-oxopyrrolidine-3-carboxylic acid
    • NS00064127
    • DTXSID50916460
    • SCHEMBL8084223
    • 94108-37-9
    • EINECS 302-376-4
    • AKOS018759912
    • Inchi: 1S/C15H27NO3/c1-2-3-4-5-6-7-8-9-10-16-12-13(15(18)19)11-14(16)17/h13H,2-12H2,1H3,(H,18,19)
    • InChI Key: GABHSCSSTHISHK-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(=O)O)CN1CCCCCCCCCC

Computed Properties

  • Exact Mass: 269.19909372g/mol
  • Monoisotopic Mass: 269.19909372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 57.6Ų
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